Cas no 4186-14-5 (Trimethyl(p-tolylethynyl)silane)

• Product Name: Trimethyl(p-tolylethynyl)silane
• CAS No: 4186-14-5
• MF: C₁₂H₁₆Si
• MW: 188.340944290161
• CID: 1023967
• PubChem ID: 11217709
• Update Time: 2025-04-20

Trimethyl(p-tolylethynyl)silane Chemical and Physical Properties

Names and Identifiers

• Trimethyl(p-tolylethynyl)silane
• 1-(2-trimethylsilylethynyl)-4-methylbenzene
• 1-(4-toluene)-2-trimethylsilylacetylene
• 2-(4-methylphenyl)-1-ethynyl(trimethyl)silane
• 4-methyl-1-(trimethysilylethynyl)benzene
• para-tolyl-2-(trimethylsilyl)acetylene
• trimethyl[(4-methylphenyl)ethynyl]silane
• 4186-14-5
• Trimethyl-p-tolylethynyl-silane
• MFCD22687753
• DB-344444
• Trimethyl-[2-(4-methylphenyl)ethynyl]silane
• (4-Methylphenylethynyl)triMethylsilane
• DTXSID80459037
• VVSGXXKXTBXBAQ-UHFFFAOYSA-N

• MDL： MFCD22687753
• Inchi： 1S/C12H16Si/c1-11-5-7-12(8-6-11)9-10-13(2,3)4/h5-8H,1-4H3
• InChI Key： VVSGXXKXTBXBAQ-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC(C)=CC=1)(C)(C)C

Computed Properties

• Exact Mass: 188.10200
• Monoisotopic Mass: 188.102127045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: NA
• Density: 0.9±0.1 g/cm3
• Boiling Point: 222.4±23.0 °C at 760 mmHg
• Flash Point: 115.2±25.9 °C
• PSA: 0.00000
• LogP: 3.22390

Trimethyl(p-tolylethynyl)silane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃